2-Chloro-5-methyl-5,7,8,9-tetrahydro-6H-pyrimido[4,5-b][1,4]diazepin-6-one

• Molecular Formula: C8H9ClN4O
• Molecular Weight: 212.63 g/mol
• IUPAC Name: 2-chloro-5-methyl-8,9-dihydro-7H-pyrimido[4,5-b][1,4]diazepin-6-one
• InChI: InChI=1S/C8H9ClN4O/c1-13-5-4-11-8(9)12-7(5)10-3-2-6(13)14/h4H,2-3H2,1H3,(H,10,11,12)
• InChI Key: ZZQOIEQQIWHICK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CCNC2=NC(=NC=C21)Cl

Description

2-Chloro-5-methyl-5,7,8,9-tetrahydro-6H-pyrimido[4,5-b][1,4]diazepin-6-one is a useful research compound. Its molecular formula is C8H9ClN4O and its molecular weight is 212.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-[(5-bromo-2-chloro-pyrimidin-4-yl)-[(3,5-dimethoxyphenyl)methyl]amino]-N-methyl-propanamide (Intermediate 97; 83 mg, 0.23 mmol) was taken up in DCM (1 mL) and TFA (1 mL) and stirred for 30 minutes. A further addition of TFA (1 mL) was made and stirring continued overnight. The reaction mixture was diluted with DCM (25 mL) and poured directly onto a SCX-3 cartridge (2 g). The cartridge was washed through with methanol (50 mL). Products were eluted with 2M ammonia in methanol and ammoniacal eluant evaporated to dryness to afford the title compound as an off white solid (34 mg, 70%)